Cas no 62456-96-6 (4-Octenedioic acid, 2,7-dibutyl-, monoethyl ester)
62456-96-6 structure
Product Name:4-Octenedioic acid, 2,7-dibutyl-, monoethyl ester
CAS No:62456-96-6
MF:C18H31O4
MW:311.436346292496
CID:444166
PubChem ID:71386218
Update Time:2025-04-19
4-Octenedioic acid, 2,7-dibutyl-, monoethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Octenedioic acid, 2,7-dibutyl-, monoethyl ester
- 2-butyl-7-ethoxycarbonylundec-4-enoate
- 62456-96-6
- 2-Butyl-7-(ethoxycarbonyl)undec-4-enoate
- DTXSID40808406
-
- Inchi: 1S/C18H32O4/c1-4-7-11-15(17(19)20)13-9-10-14-16(12-8-5-2)18(21)22-6-3/h9-10,15-16H,4-8,11-14H2,1-3H3,(H,19,20)/p-1
- InChI Key: ZHDAZXVOLZMFFB-UHFFFAOYSA-M
- SMILES: O(CC)C(C(CC=CCC(C(=O)[O-])CCCC)CCCC)=O
Computed Properties
- Exact Mass: 311.22233
- Monoisotopic Mass: 311.22223447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 13
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.8
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.43
4-Octenedioic acid, 2,7-dibutyl-, monoethyl ester Related Literature
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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